Cas no 1804034-15-8 (Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate)

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate is a brominated aromatic ester featuring a difluoromethoxy substituent, making it a versatile intermediate in organic synthesis. The bromopropyl moiety provides a reactive handle for further functionalization, while the difluoromethoxy group enhances metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a building block for bioactive molecules. Its well-defined structure and high purity ensure reproducibility in research and industrial processes. The ethyl ester group also offers synthetic flexibility for hydrolysis or transesterification, broadening its utility in fine chemical synthesis.
Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate structure
1804034-15-8 structure
Product Name:Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate
CAS No:1804034-15-8
MF:C13H15BrF2O3
MW:337.157210588455
CID:4957609
Update Time:2025-05-24

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate
    • Inchi: 1S/C13H15BrF2O3/c1-2-18-12(17)10-6-9(4-3-5-14)7-11(8-10)19-13(15)16/h6-8,13H,2-5H2,1H3
    • InChI Key: SXMIINQYULRVSL-UHFFFAOYSA-N
    • SMILES: BrCCCC1C=C(C=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 277
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015005266-1g
Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate
1804034-15-8 97%
1g
1,460.20 USD 2021-06-21

Additional information on Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate (CAS No. 1804034-15-8): A Comprehensive Overview

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate, identified by its CAS number 1804034-15-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both a bromopropyl side chain and a difluoromethoxy substituent imparts distinct chemical properties that make it a valuable scaffold for further derivatization and investigation.

The molecular structure of Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate consists of a benzoate core, which is a well-known pharmacophore in many drugs, modified with two key functional groups. The bromopropyl group introduces a bromine atom into the molecule, which can serve as a handle for further chemical modifications such as cross-coupling reactions. On the other hand, the difluoromethoxy group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the synthesis and characterization of benzoate derivatives due to their diverse biological activities. Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate has been studied for its potential role in various pharmacological pathways. For instance, its structural motif is reminiscent of several known antiviral and anti-inflammatory agents, suggesting that it may exhibit similar therapeutic effects. Preliminary studies have hinted at its activity against certain enzymatic targets, which could be exploited for the treatment of inflammatory diseases and infections.

The synthesis of Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromopropyl group typically involves bromination reactions, while the incorporation of the difluoromethoxy group often requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

The pharmacological profile of Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate has been explored through both in vitro and in vivo studies. In cell-based assays, the compound has shown promise in modulating key signaling pathways involved in inflammation and immune response. Specifically, it has demonstrated inhibitory effects on enzymes such as COX-2 and LOX-5, which are crucial mediators of inflammatory processes. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

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